Cas no 2227679-43-6 ((3R)-3-{(1RS,2SR)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}pentanoic acid)

(3R)-3-{(1RS,2SR)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}pentanoic acid is a specialized chiral compound featuring both Fmoc (9-fluorenylmethoxycarbonyl) and cyclohexylformamido functional groups. Its stereochemically defined structure makes it valuable in peptide synthesis and medicinal chemistry, particularly for introducing constrained cyclohexyl motifs. The Fmoc group enables selective deprotection under mild basic conditions, facilitating solid-phase peptide assembly. The carboxylic acid terminus allows further conjugation or coupling reactions. This compound is particularly useful for designing peptidomimetics or constrained analogs, offering enhanced conformational control. Its well-defined stereochemistry ensures reproducibility in synthetic applications, while the cyclohexyl backbone contributes to improved metabolic stability in bioactive molecules.
(3R)-3-{(1RS,2SR)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}pentanoic acid structure
2227679-43-6 structure
Product Name:(3R)-3-{(1RS,2SR)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}pentanoic acid
CAS No:2227679-43-6
MF:C27H32N2O5
MW:464.553387641907
CID:6507678
PubChem ID:165766462
Update Time:2025-05-21

(3R)-3-{(1RS,2SR)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}pentanoic acid Chemical and Physical Properties

Names and Identifiers

    • (3R)-3-{(1RS,2SR)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}pentanoic acid
    • 2227679-43-6
    • EN300-1576385
    • (3R)-3-{[(1RS,2SR)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexyl]formamido}pentanoic acid
    • Inchi: 1S/C27H32N2O5/c1-2-17(15-25(30)31)28-26(32)22-13-7-8-14-24(22)29-27(33)34-16-23-20-11-5-3-9-18(20)19-10-4-6-12-21(19)23/h3-6,9-12,17,22-24H,2,7-8,13-16H2,1H3,(H,28,32)(H,29,33)(H,30,31)/t17-,22-,24+/m1/s1
    • InChI Key: WGTBELLEMVXBOF-BSDZUQITSA-N
    • SMILES: O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(N[C@H]1CCCC[C@H]1C(N[C@@H](CC(=O)O)CC)=O)=O

Computed Properties

  • Exact Mass: 464.23112213g/mol
  • Monoisotopic Mass: 464.23112213g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 34
  • Rotatable Bond Count: 9
  • Complexity: 706
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.8
  • Topological Polar Surface Area: 105Ų

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Additional information on (3R)-3-{(1RS,2SR)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}pentanoic acid

Compound CAS No 2227679-43-6: (3R)-3-{(1RS,2SR)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}pentanoic acid

The compound CAS No 2227679-43-6, known as (3R)-3-{(1RS,2SR)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}pentanoic acid, is a highly specialized organic molecule with significant applications in the field of chemical synthesis and drug development. This compound is notable for its complex stereochemistry and functional groups, which make it a valuable tool in modern medicinal chemistry.

The structure of this compound is characterized by a cyclohexane ring system, which is a common motif in natural products and bioactive molecules. The cyclohexane ring is substituted with an N-formyl group at the 2-position, introducing a reactive carbonyl functionality. Additionally, the molecule features a fluorenylmethoxycarbonyl (Fmoc) group, a well-known protecting group in peptide synthesis. The presence of the Fmoc group suggests that this compound may play a role in the synthesis of more complex peptide-based structures or as an intermediate in the construction of bioactive molecules.

Recent advancements in chemical synthesis have highlighted the importance of stereocontrol in the construction of biologically active compounds. The stereogenic centers present in this molecule—specifically at the 3-position of the pentanoic acid backbone and within the cyclohexane ring—underscore its potential as a chiral building block. Researchers have demonstrated that such stereogenic centers can significantly influence the pharmacokinetic properties and biological activity of molecules, making them critical targets for optimization in drug design.

In terms of application, this compound has been utilized as an intermediate in the synthesis of peptide mimetics and other bioactive agents. Its unique combination of functional groups allows for versatile reactivity, enabling chemists to explore diverse synthetic pathways. For instance, the Fmoc group can be selectively removed under basic conditions to reveal an amine functionality, facilitating further functionalization or incorporation into larger molecular frameworks.

Recent studies have also explored the use of similar compounds in the development of targeted therapies for various diseases, including cancer and neurodegenerative disorders. The ability to manipulate stereochemistry and functional groups at specific positions has opened new avenues for creating molecules with enhanced selectivity and efficacy.

From an analytical standpoint, this compound's structure presents challenges for characterization due to its complexity and stereochemical diversity. Advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy and X-ray crystallography are often employed to confirm its structure and elucidate its conformational properties.

In conclusion, CAS No 2227679-43-6, or (3R)-3-{(1RS,2SR)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}pentanoic acid, represents a cutting-edge molecule with significant potential in chemical synthesis and drug discovery. Its intricate structure and functional groups make it a valuable asset for researchers aiming to develop novel therapeutic agents with improved biological profiles.

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